4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine

• Molecular Formula: C6H6BrN5S
• Molecular Weight: 260.12 g/mol
• IUPAC Name: 4-bromo-1-(1,2,5-thiadiazol-3-ylmethyl)pyrazol-3-amine
• InChI: InChI=1S/C6H6BrN5S/c7-5-3-12(10-6(5)8)2-4-1-9-13-11-4/h1,3H,2H2,(H2,8,10)
• InChI Key: AESCMWMQLOGVES-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1CC2=NSN=C2)N)Br

Description

4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine is a chemical compound for research use only. It is not for human or veterinary use. This molecule features a pyrazole core substituted with a bromo group and a 1,2,5-thiadiazole moiety. The presence of both bromo and amine functional groups makes it a versatile intermediate for further chemical synthesis and structure-activity relationship (SAR) studies. While specific biological data for this exact compound is not available in the current literature, its structure is of high interest in pharmaceutical research. Compounds incorporating pyrazole and 1,3,4-thiadiazole rings are frequently investigated for their potential biological activities, which often include inhibition of cancer-related enzymes like carbonic anhydrase isoforms (CA IX and XII) . The structural motif of a pyrazole linked to a thiadiazole is recognized in medicinal chemistry as a privileged scaffold for developing novel anticancer agents . Researchers can utilize this brominated derivative as a key building block to create libraries of new molecules for screening in various therapeutic areas, including oncology and infectious diseases.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine typically involves the following steps:

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized by reacting appropriate hydrazonoyl halides with sulfur-containing reagents such as potassium thiocyanate or thiosemicarbazide under reflux conditions.

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized by cyclization of amido-nitriles in the presence of a nickel catalyst, followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Bromination: The final step involves the bromination of the pyrazole-thiadiazole intermediate using bromine or a brominating agent such as N-bromosuccinimide (NBS) under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation and Reduction: The thiadiazole and pyrazole rings can undergo oxidation and reduction reactions, which can modify the electronic properties of the compound.

Coupling Reactions: The compound can participate in coupling reactions such as Suzuki or Heck coupling to form more complex structures.

Common Reagents and Conditions

Substitution Reactions: Nucleophiles (e.g., amines, thiols), solvents (e.g., DMF, DMSO), and bases (e.g., K2CO3, NaOH).

Oxidation and Reduction: Oxidizing agents (e.g., H2O2, KMnO4), reducing agents (e.g., NaBH4, LiAlH4).

Coupling Reactions: Palladium catalysts, ligands (e.g., triphenylphosphine), and bases (e.g., K2CO3, NaOAc).

Major Products Formed

Substitution Reactions: Substituted derivatives with various functional groups.

Oxidation and Reduction: Oxidized or reduced forms of the compound with altered electronic properties.

Coupling Reactions: Coupled products with extended conjugation or additional functional groups.

Scientific Research Applications

4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an anticancer agent due to its ability to interact with biological targets and inhibit cancer cell growth.

Biological Research: It is used as a tool compound to study the biological pathways involving thiadiazole and pyrazole rings.

Chemical Biology: The compound is used in chemical biology to probe the function of specific proteins and enzymes.

Industrial Applications: It may be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of enzymes, inhibiting their activity, or interact with receptors to modulate signaling pathways. The thiadiazole and pyrazole rings play a crucial role in these interactions by providing a scaffold that can form hydrogen bonds, π-π interactions, and other non-covalent interactions with the target molecules .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares the molecular features of the target compound with structurally related pyrazole derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
Target Compound	C₇H₇BrN₅S	273.13	1,2,5-Thiadiazol-3-ylmethyl, Br (C4)	Electron-deficient thiadiazole, polar
4-Bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine	C₈H₁₀BrN₅	256.11	Methylpyrazolemethyl, Br (C4)	Increased lipophilicity, less polar
4-Bromo-1-methyl-1H-pyrazol-3-amine	C₄H₆BrN₃	176.02	Methyl, Br (C4)	Simplest analog, low molecular weight
4-Bromo-1-[(3-chlorothiophen-2-yl)methyl]-1H-pyrazol-3-amine	C₈H₇BrClN₃S	293.59	Chlorothiophenemethyl, Br (C4)	Thiophene’s aromaticity, Cl adds polarity
4-Bromo-1-[(4-fluorophenyl)methyl]-1H-pyrazol-3-amine	C₁₀H₉BrFN₃	270.11	Fluorophenylmethyl, Br (C4)	Aromatic π-π interactions, F enhances stability
4-Bromo-5-(trifluoromethyl)-1H-pyrazol-3-amine	C₄H₃BrF₃N₃	237.07	CF₃ (C5), Br (C4)	High electronegativity, lipophilic

Key Observations :

• Thiadiazole vs.
• Bromine Position : Bromine at position 4 (vs. position 3 in some analogs) may influence steric interactions in molecular recognition .
• Polarity : The thiadiazole’s nitrogen and sulfur atoms increase polarity compared to methyl or aryl substituents, affecting solubility and pharmacokinetics .

Challenges and Opportunities

• Solubility : The thiadiazole’s polarity may improve aqueous solubility over lipophilic analogs (e.g., CF₃-substituted compounds in ) but could limit membrane permeability .
• Toxicity : Bromine and thiadiazole groups require careful toxicity profiling, as seen in related compounds () .

Biological Activity

4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound combines a bromine atom and a thiadiazole moiety within a pyrazole framework, which may enhance its interaction with various biological targets.

Chemical Structure

The compound's structure can be summarized as follows:

• Molecular Formula : C₅H₅BrN₄S
• Molecular Weight : 219.09 g/mol
• Key Functional Groups :
  • Bromine (Br)
  • Thiadiazole ring
  • Pyrazole ring

Biological Activity Overview

Preliminary studies indicate that 4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine exhibits significant biological activity by interacting with various enzymes and receptors. Its potential mechanisms of action include modulation of enzymatic activity and interference with critical biological processes such as DNA replication and protein synthesis.

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Antimicrobial	Active against E. coli and S. aureus
Anti-inflammatory	Inhibits TNF-α and IL-6 production
Anticancer	Shows anti-proliferative activity in cancer cell lines
Enzyme Inhibition	Potential MAO-B inhibitor

Pharmacological Studies

Research has demonstrated that compounds with similar structures to 4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine often exhibit a wide range of pharmacological activities. For instance, pyrazole derivatives have been extensively studied for their anti-inflammatory and analgesic properties.

Case Study: Anti-inflammatory Activity

In one study, novel pyrazole derivatives were synthesized and evaluated for their anti-inflammatory effects. Compounds displayed up to 85% inhibition of TNF-α at concentrations as low as 10 µM. The presence of the thiadiazole moiety was crucial for enhancing the anti-inflammatory activity observed in these compounds .

Case Study: Anticancer Activity

Another significant area of research involves the anticancer properties of pyrazole derivatives. The MTT assay was used to assess the anti-proliferative effects against various cancer cell lines including HePG-2 (liver), MCF-7 (breast), and HCT-116 (colorectal). Results indicated that certain derivatives exhibited IC50 values comparable to established chemotherapeutics like Doxorubicin .

The mechanism by which 4-Bromo-1-[(1,2,5-thiadiazol-3-yl)methyl]-1H-pyrazol-3-amine exerts its biological effects is still under investigation. However, it is hypothesized that the bromine atom may enhance binding affinity to target proteins, while the thiadiazole ring may facilitate interactions with nucleic acids or proteins involved in critical cellular pathways.

Q & A

Q. Table 1. Reaction Optimization Parameters for Thiadiazole Coupling

Parameter	Optimal Range	Impact on Yield
Solvent	DMF/THF (anhydrous)	↑ 25–40%
Temperature	60–80°C	↑ 15%
Catalyst	Pd(OAc)$_2$	↑ 20% (vs. none)
Reaction Time	12–18 h	Plateau after 16h
Data synthesized from .

Q. Table 2. Key Spectral Data for Structural Confirmation

Technique	Expected Signal	Reference
$^1$H NMR (400 MHz, DMSO-d6)	δ 8.21 (s, 1H, thiadiazole-H), 5.42 (s, 2H, CH$_2$), 6.78 (s, 1H, pyrazole-H)
HRMS (ESI+)	m/z 288.98 [M+H]$^+$ (calc. 289.00)